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Compound of Interest

Compound Name: Boc-D-glu-oet dcha
CAS No.: 449171-15-7
Cat. No.: B558527

Get Quote

Characterization, Desalting Strategies, and
Synthetic Utility in Peptidomimetics[1][2]
Executive Summary

Boc-D-Glu-OEt-DCHA (N-o-tert-Butoxycarbonyl-D-glutamic acid a-ethyl ester y-

dicyclohexylammonium salt) is a specialized amino acid derivative utilized primarily in the
synthesis of protease-resistant peptides and peptidomimetics.

Unlike standard L-amino acids, the D-configuration confers resistance to enzymatic
degradation, extending the half-life of therapeutic candidates. The inclusion of the
Dicyclohexylamine (DCHA) counter-ion is a strategic chemical modification: it converts the
typically oily, unstable free acid of the glutamic ester into a highly crystalline, stable solid. This
ensures long-term storage stability and precise stoichiometry during weighing, which is critical
for GMP-compliant synthesis.

This guide details the physicochemical properties, mandatory desalting protocols, and handling
requirements for researchers integrating this building block into drug development pipelines.

Physicochemical Specifications
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The following data represents the theoretical and calculated properties based on the standard
structural assignment of Boc-D-Glu-OEt (a-ethyl ester, y-free acid formed into DCHA salt).

Property Specification

Chemical Name Boc-D-Glu-OEt - Dicyclohexylamine

. N-a-t-Butoxycarbonyl-D-glutamic acid a-ethyl
Systematic Name ) ]
ester, dicyclohexylammonium salt

Molecular Formula C24H44N206 (C12H21NOs - C12H23N)

Molecular Weight 456.62 g/mol

Free Acid: 275.29 g/mol | DCHA Base: 181.32

Component MW
g/mol

Appearance White to off-white crystalline powder

Soluble in MeOH, EtOH, DCM, CHCIs; Insoluble

Solubility )
in Water, Ether
] ] Typical range for DCHA salts: 135-145 °C
Melting Point o
(Derivative dependent)
Storage +2°C to +8°C (Desiccated); Hygroscopic

Critical Note on Isomerism: The nomenclature "Boc-D-Glu-OEt" implies the a-carboxyl is
protected as an ethyl ester, leaving the y-carboxyl! (side chain) available to form the salt. Ensure
this matches your specific synthetic target, as the isomer Boc-D-Glu(OEt)-OH (y-ester, a-salt)

has distinct reactivity.

Structural Dynamics & Role of DCHA

The DCHA moiety is not merely a passive counter-ion; it is a "crystallization auxiliary."
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 Lipophilicity & Lattice Energy: The bulky, lipophilic dicyclohexyl group disrupts the hydrogen
bonding network that typically makes protected glutamic acid derivatives viscous oils. It
facilitates the formation of a stable crystal lattice.

 Purification: The salt form allows for recrystallization (typically from EtOH/Et20 or
EtOAc/Hexane), providing a method to upgrade purity without chromatography before the
critical coupling step.

Visualization: The Stability-Reactivity Trade-off

The following diagram illustrates why the salt is formed and the necessary path to reactivation.
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Figure 1: The Cycle of Stabilization and Activation of DCHA Salts

Click to download full resolution via product page

Operational Protocol: DCHA Salt Removal (Desalting)

WARNING: You cannot use the DCHA salt directly in standard coupling reactions (EDC/NHS,
HATU, DIC). The DCHA amine is nucleophilic and will compete with the amino component,
leading to side products (amides of DCHA) and low yields. You must convert the salt to the free
acid immediately prior to use.

Reagents Required[1][2][3]
o Ethyl Acetate (EtOAC)

e 0.5 M Potassium Bisulfate (KHSOa4) or 10% Citric Acid (aq)
» Brine (Saturated NacCl)

e Anhydrous Sodium Sulfate (Na2S0a4)
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Step-by-Step Methodology

Suspension: Suspend the calculated amount of Boc-D-Glu-OEt-DCHA in EtOAc (approx. 10
mL per gram of salt). The salt may not dissolve completely initially.[4]

Acidification: Add an equal volume of 0.5 M KHSOa (preferred over HCI to prevent Boc
cleavage).

Partitioning: Transfer to a separatory funnel and shake vigorously for 2—3 minutes. The solid
should dissolve as the DCHA moves to the aqueous phase and the lipophilic free acid moves
to the organic phase.

Separation: Collect the organic (upper) layer.

Re-extraction: Extract the aqueous layer once more with a small volume of EtOAc to recover
any residual product.

Washing: Combine organic layers and wash with:

o 1x Water

o 1x Brine (to remove trapped water)

Drying: Dry the organic phase over anhydrous Na=SOa for 15 minutes.

Concentration: Filter off the drying agent and evaporate the solvent in vacuo (rotary
evaporator) at <40°C.

o Result: A colorless to pale yellow viscous oil (Boc-D-Glu-OEt Free Acid). Use immediately.

Visualization: Desalting Workflow
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Figure 2: Critical Desalting Workflow for DCHA-Protected Amino Acids

Click to download full resolution via product page

Synthetic Applications & Coupling Logic[5]

Once desalted, the Boc-D-Glu-OEt free acid possesses a free y-carboxylic acid (assuming the
a-ester structure). This allows for site-specific modification of the glutamic side chain.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b558527/docs?utm_src=pdf-body-img#technical-monograph-boc-d-glu-oet-dcha
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Common Reaction Pathways:

 Side-Chain Amidation: Coupling with amines using DIC/HOBt or HATU/DIEA to create
Glutamine (GIn) analogs.

e Cyclization: Intramolecular reaction with the N-terminus (after Boc removal) to form lactams
(pyroglutamic derivatives), often used to constrain peptide conformation.

» Dendrimer Synthesis: The y-carboxyl serves as a branching point for attaching other
molecular payloads while the a-terminus remains protected.

Troubleshooting Tip: If the free acid oil is not used immediately, it may slowly decompose or
decarboxylate. If storage is absolutely necessary, store the oil as a frozen solution in benzene
or dioxane, though re-formation of the DCHA salt is preferred for long-term holds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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